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Compound of Interest

Compound Name: Mal-amido-PEG6-acid

Cat. No.: B608814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, toxicity, and handling
precautions for Mal-amido-PEG6-acid, a heterobifunctional PEG linker commonly used in
bioconjugation, drug delivery, and the development of antibody-drug conjugates (ADCs) and
PROTACSs.[1][2][3] This document synthesizes available safety data and scientific literature to
ensure responsible and safe use in a laboratory setting.

Chemical and Physical Properties

Mal-amido-PEG6-acid is a PEG derivative featuring a maleimide group at one end and a
terminal carboxylic acid at the other, connected by a six-unit polyethylene glycol spacer.[1][2]
The maleimide group selectively reacts with thiol (sulfhydryl) groups, while the carboxylic acid
can be activated to form stable amide bonds with primary amines. The hydrophilic PEG chain
enhances the solubility of the molecule in aqueous media.
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Property Value Source(s)

1-(2,5-dioxo-2,5-dihydro-1H-
pyrrol-1-yl)-3-oxo-
7,10,13,16,19,22-hexaoxa-4-

azapentacosan-25-oic acid

Chemical Name

CAS Number 1334177-79-5
Molecular Formula C22H36N2011
Molecular Weight 504.53 g/mol

White to off-white solid or

Appearance ) o

viscous liquid
Purity Typically 295%

Soluble in water, acetonitrile,
Solubility methanol, ethyl acetate, and

dichloromethane

Hazard Identification and Classification

Safety data sheets (SDS) for Mal-amido-PEG6-acid and structurally similar compounds
indicate potential hazards. It is important to note that different suppliers may report slightly
different classifications. A safety data sheet for a similar compound, Mal-amido-PEG24-acid,
lists several hazards, while an SDS for another related compound, "Mal-PEG6-acid," also
indicates potential toxicity.
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Hazard Class

GHS Classification

Hazard Statement Source(s)

H302: Harmful if

Acute Oral Toxicity Category 4
swallowed
Skin H315: Causes skin
) o Category 2 S
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o
Damage/Irritation eye irritation
Specific Target Organ Category 3
P o ) I g g. Y H335: May cause
Toxicity (Single (Respiratory tract ) o
S respiratory irritation
Exposure) irritation)
) o H400: Very toxic to
Acute Aquatic Toxicity Category 1 o
aguatic life
) ) H410: Very toxic to
Chronic Aquatic o ]
o Category 1 aquatic life with long
Toxicity

lasting effects

Toxicological Profile

While specific quantitative toxicity data such as an LD50 for Mal-amido-PEG6-acid is not

readily available in the public domain, the toxicological profile can be inferred from data on its

constituent parts (polyethylene glycol and maleimide) and related compounds.

Polyethylene Glycol (PEG): Polyethylene glycol is generally considered a non-toxic, non-

immunogenic, and biocompatible polymer. Toxicity is typically observed only at high parenteral

doses, with the kidneys being the primary organ affected as they are the route of excretion.

Maleimide Group: The maleimide group's high reactivity towards thiols is key to its utility in

bioconjugation but also a source of potential toxicity. Maleimides can react with endogenous

thiol-containing molecules such as glutathione or cysteine residues in proteins like albumin.

This off-target reactivity can lead to the formation of unintended conjugates and may trigger

immunological responses, such as complement activation.

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/product/b608814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PEG-Maleimide Conjugates: The biocompatibility of PEG-maleimide compounds is generally
considered high. Studies on nanopatrticles functionalized with PEG-maleimide have found them
to be non-irritant to mucosal surfaces. However, the conjugation chemistry itself can impact the
toxicity of the final product. The incorporation of PEG chains has been shown to reduce the
non-specific cytotoxicity of some peptide conjugates.

Handling Precautions and Personal Protective
Equipment (PPE)

Given the potential hazards, proper handling procedures are essential to minimize exposure. A
systematic approach to handling, from receipt of the compound to its disposal, is crucial.

Recommended Handling Workflow
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Preparation

Receive and Inspect Package

Store at Recommended Temperature
(-20°C for long-term)

Review Safety Data Sheet

;

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood or
Well-Ventilated Area

Carefully Weigh and Prepare Solutions

Post-Handling

Decontaminate Surfaces
and Equipment

Avoid Inhaling Dust/Vapors

and Skin/Eye Contact

Dispose of Waste According
to Regulations

Remove and Dispose of PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Mal-amido-PEG6-acid.
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Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear protective gloves (e.qg., nitrile rubber).

« Skin and Body Protection: Wear a lab coat and ensure full body-covering clothing.

o Respiratory Protection: Use only in areas with appropriate exhaust ventilation. If handling

large quantities or generating dust, a respirator may be necessary.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route

First Aid Procedure

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if

present and easy to do.

Skin Contact

Wash off with soap and plenty
of water. Remove

contaminated clothing.

Remove victim to fresh air and

keep at rest in a position

Inhalation comfortable for breathing. If
not breathing, give artificial
respiration.

_ Wash out mouth with water. Do

Ingestion

NOT induce vomiting.

Accidental Release Measures
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o Personal Precautions: Use full personal protective equipment. Ensure adequate ventilation
and evacuate personnel to a safe area. Avoid breathing vapors, mist, or gas.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, universal
binders). Decontaminate surfaces with alcohol. Dispose of contaminated material in
accordance with local regulations.

Storage and Stability

o Storage Conditions: Store in a dry, dark place. For short-term storage (days to weeks), 0-4°C
is recommended. For long-term storage (months to years), store at -20°C.

 Stability: The product is stable for several weeks during ordinary shipping at ambient
temperatures. It is chemically stable under standard ambient conditions.

e Incompatibilities: Avoid strong oxidizing agents.

Experimental Protocols and Reactivity

While specific toxicity testing protocols for Mal-amido-PEG6-acid are not publicly available,
safety assessment of such compounds typically involves a range of in vitro and in vivo studies,
including:

o Cell Viability Assays (e.g., MTT assay): To determine the concentration at which the
compound is cytotoxic to different cell lines.

e Mucosal Irritation Tests: To assess the irritant potential on mucosal surfaces.
o Hemolysis Assays: To evaluate the compound's effect on red blood cells.

o Complement Activation Assays: To investigate potential immunogenic responses.

Chemical Reactivity
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The dual functionality of Mal-amido-PEG6-acid is central to its utility. Understanding its
reactivity is also key to understanding its potential for off-target interactions.

(Mal-amido-PEGB-aci(D

pH 6.5-7.5

Maleimide Reagti Carboxylic Acid Reaction

Thiol Group (-SH) :
on Protein/Peptide Activators (e.g., EDC, HATU)

Primary Amine (-NH2)
on Biomolecule

Stable Thioether Bond

Stable Amide Bond

Click to download full resolution via product page
Caption: Reactivity of Mal-amido-PEG6-acid with thiols and primary amines.

Disposal Considerations

Dispose of unused product and contaminated materials as hazardous waste. Follow all federal,
state, and local environmental regulations. Do not dispose of it into the sewer system.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by
the supplier. Users should always consult the SDS for the most accurate and up-to-date
information and perform their own risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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